Cas no 25749-86-4 (1H-Imidazole-1-ethanamine,2-(heptadecen-1-yl)-4,5-dihydro-)

• Product Name: 1H-Imidazole-1-ethanamine,2-(heptadecen-1-yl)-4,5-dihydro-
• CAS No: 25749-86-4
• MF: C₂₂H₄₃N₃
• MW: 349.596925973892
• CID: 259799
• PubChem ID: 117624
• Update Time: 2025-04-19

1H-Imidazole-1-ethanamine,2-(heptadecen-1-yl)-4,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanamine,2-(heptadecen-1-yl)-4,5-dihydro-
• 1-(2-Aminoethyl)-2-heptadecenyl-2-imidazoline
• 1H-Imidazole-1-ethanamine, 2-(heptadecenyl)-4,5-dihydro-
• 2-(Heptadecenyl)-4,5-dihydro-1H-imidazole-1-ethylamine
• 2-[2-(heptadec-16-en-1-yl)-4,5-dihydro-1H-imidazol-1-yl]ethanamine
• 2-(2-heptadec-16-enyl-4,5-dihydroimidazol-1-yl)ethanamine
• DTXSID30948623
• 25749-86-4
• NS00047621
• 2-[2-(Heptadec-16-en-1-yl)-4,5-dihydro-1H-imidazol-1-yl]ethan-1-amine
• EINECS 247-240-4
• 1H-Imidazole-1-ethanamine, 2-(heptadecen-1-yl)-4,5-dihydro-

• Inchi： 1S/C22H43N3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-24-19-21-25(22)20-18-23/h2H,1,3-21,23H2
• InChI Key： BCFGKJJLWWPZAT-UHFFFAOYSA-N
• SMILES： N1(CCN)CCN=C1CCCCCCCCCCCCCCCC=C

Computed Properties

• Exact Mass: 349.34599
• Monoisotopic Mass: 349.346
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 18
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 6.4

Experimental Properties

• Density: 0.94
• Boiling Point: 479.1°Cat760mmHg
• Flash Point: 243.5°C
• Refractive Index: 1.507
• PSA: 41.62